Cas no 480439-48-3 (PSS-(2-(TRANS-3 4-CYCLOHEXANEDIOL)ETHYL&)

• Product Name: PSS-(2-(TRANS-3 4-CYCLOHEXANEDIOL)ETHYL&
• CAS No: 480439-48-3
• MF: C₃₆H₇₈O₁₄Si₈
• MW: 959.680140018463
• CID: 931739
• PubChem ID: 329758171
• Update Time: 2025-07-01

PSS-(2-(TRANS-3 4-CYCLOHEXANEDIOL)ETHYL& Chemical and Physical Properties

Names and Identifiers

• AC1MUI3F
• PSS-(2-(TRANS-3 4-CYCLOHEXANEDIOL)ETHYL&
• PSS-(2-(TRANS-3,4-CYCLOHEXANEDIOL)ETHYL)-HEPTAISOBUTYL SUBSTITUTED
• trans-CyclohexaneDiolIsobutyl POSS
• DTXSID70394569
• Heptakis(isobutyl)-(1,2-dihydroxycyclohex-4-ylethyl)-silsesquioxane
• 4-[2-[3,5,7,9,11,13,15-Heptakis(2-methylpropyl)-2,4,6,8,10,12,14,16,17,18,19,20-dodecaoxa-1,3,5,7,9,11,13,15-octasilapentacyclo[9.5.1.13,9.15,15.17,13]icosan-1-yl]ethyl]cyclohexane-1,2-diol
• MFCD31010102
• SPLVLZDHFGEUJL-UHFFFAOYSA-N
• 480439-48-3

• Inchi： 1S/C36H78O14Si8/c1-27(2)20-52-39-51(18-17-34-15-16-35(37)36(38)19-34)40-53(21-28(3)4)44-55(42-52,23-30(7)8)48-58(26-33(13)14)49-56(43-52,24-31(9)10)45-54(41-51,22-29(5)6)47-57(46-53,50-58)25-32(11)12/h27-38H,15-26H2,1-14H3
• InChI Key： SPLVLZDHFGEUJL-UHFFFAOYSA-N
• SMILES： [Si]12(CCC3CCC(C(C3)O)O)O[Si]3(CC(C)C)O[Si]4(CC(C)C)O[Si]5(CC(C)C)O[Si](CC(C)C)(O3)O[Si](CC(C)C)(O[Si](CC(C)C)(O5)O[Si](CC(C)C)(O4)O1)O2

Computed Properties

• Exact Mass: 958.35456943g/mol
• Monoisotopic Mass: 958.35456943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 58
• Rotatable Bond Count: 17
• Complexity: 1260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 151Ų

Experimental Properties

• Melting Point: 160 °C (lit.)
• Solubility: acetone: soluble

PSS-(2-(TRANS-3 4-CYCLOHEXANEDIOL)ETHYL& Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on PSS-(2-(TRANS-3 4-CYCLOHEXANEDIOL)ETHYL&

PSS-(2-(TRANS-3,4-CYCLOHEXANEDIOL)ETHYL): A Comprehensive Overview

PSS-(2-(TRANS-3,4-CYCLOHEXANEDIOL)ETHYL), identified by the CAS Registry Number 480439-48-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in advanced materials and drug delivery systems. Recent studies have highlighted its role in enhancing the performance of polymer-based composites and its potential as a bioactive agent in pharmaceutical formulations.

The molecular structure of PSS-(2-(TRANS-3,4-CYCLOHEXANEDIOL)ETHYL) is characterized by a cyclohexane ring with diol functionality at the 3 and 4 positions, which is further substituted with an ethyl group. This configuration imparts the compound with both hydrophilic and hydrophobic characteristics, making it versatile for various chemical reactions. The trans configuration of the diol group plays a crucial role in determining the compound's stereochemical properties, which are essential for its functionality in different applications.

Recent research has focused on the synthesis and characterization of PSS-(2-(TRANS-3,4-CYCLOHEXANEDIOL)ETHYL). Studies have demonstrated that this compound can be effectively synthesized through a combination of ring-opening polymerization and subsequent functionalization. The use of environmentally friendly catalysts has been explored to enhance the sustainability of the synthesis process, aligning with current trends toward green chemistry.

In terms of applications, PSS-(2-(TRANS-3,4-CYCLOHEXANEDIOL)ETHYL) has shown promise in the development of stimuli-responsive materials. Its ability to undergo reversible structural changes in response to external stimuli such as temperature or pH makes it a candidate for smart drug delivery systems. Additionally, its compatibility with biodegradable polymers has been investigated for use in tissue engineering scaffolds.

The latest studies also highlight the potential of PSS-(2-(TRANS-3,4-CYCLOHEXANEDIOL)ETHYL) as a chiral selector in asymmetric catalysis. Its unique stereochemical properties enable it to act as a chiral auxiliary in organic synthesis, facilitating the production of enantiomerically enriched compounds. This application is particularly valuable in the pharmaceutical industry, where chirality plays a critical role in drug efficacy and safety.

In conclusion, PSS-(2-(TRANS-3,4-CYCLOHEXANEDIOL)ETHYL) (CAS No. 480439-48-3) is a multifaceted compound with diverse applications across various scientific domains. Its structural versatility and responsiveness to external stimuli make it an attractive candidate for innovative solutions in materials science and drug development. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow.